![molecular formula C14H13NO3S B2416685 (2-Anilino-2-oxoethyl) 5-methylthiophene-2-carboxylate CAS No. 1004161-08-3](/img/structure/B2416685.png)
(2-Anilino-2-oxoethyl) 5-methylthiophene-2-carboxylate
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Overview
Description
Synthesis Analysis
This involves understanding the methods used to synthesize the compound. It may include the starting materials, reaction conditions, and the overall yield .Molecular Structure Analysis
This involves understanding the compound’s molecular geometry, bond lengths and angles, and electronic structure .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes, including its reactivity and the conditions under which it reacts .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, and reactivity .Scientific Research Applications
Organic Synthesis Reactions
Research has explored the synthetic versatility of thiophene derivatives, including their roles in cyclocondensation reactions and their interaction with other organic molecules. For instance, the cyclocondensation reaction of 2-aminothiophenols with 1,2-biselectrophiles in aqueous medium leads to the formation of benzothiazole-2-carboxylates. This process is facilitated by water, which lowers the energy barrier, highlighting the compound's potential in organic synthesis (Dhameliya et al., 2017).
Catalytic Processes
The complex of 2-(methylthio)aniline with palladium(II) demonstrates high efficiency for Suzuki-Miyaura C-C coupling reactions in water, offering insights into eco-friendly catalytic processes. This finding suggests that derivatives of thiophene can act as ligands in catalysis, facilitating the formation of biaryls under mild conditions and potentially reducing environmental impact (Rao et al., 2014).
Molecular Structure and Optical Properties
The structural and optical properties of azo-based phenylthiophene Schiff bases have been thoroughly investigated, revealing their potential in material science. The study discusses the synthesis, crystal structures, and optical properties of these compounds, emphasizing their donor-acceptor systems and potential applications in photovoltaics and molecular electronics. The intricate balance of intra- and intermolecular interactions, such as hydrogen bonds and π-π stacking, contribute to their stability and optical characteristics (Shili et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2-anilino-2-oxoethyl) 5-methylthiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3S/c1-10-7-8-12(19-10)14(17)18-9-13(16)15-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPMQXQRURDJWLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(=O)OCC(=O)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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